Cas no 861024-05-7 (5-Bromo-N4-butylpyridine-3,4-diamine)

• Product Name: 5-Bromo-N4-butylpyridine-3,4-diamine
• CAS No: 861024-05-7
• MF: C₉H₁₄BrN₃
• MW: 244.13156080246
• CID: 1094055
• PubChem ID: 72942938
• Update Time: 2025-04-20

5-Bromo-N4-butylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N4-butylpyridine-3,4-diamine
• (3-Bromo-5-nitro-pyridin-4-yl)-butyl-amine
• 5-bromo-4-N-butylpyridine-3,4-diamine
• 861024-05-7

• Inchi： 1S/C9H14BrN3/c1-2-3-4-13-9-7(10)5-12-6-8(9)11/h5-6H,2-4,11H2,1H3,(H,12,13)
• InChI Key： QFRKIJOQZFLOHZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1NCCCC)N

Computed Properties

• Exact Mass: 243.03711g/mol
• Monoisotopic Mass: 243.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9Ų